Cas no 562074-59-3 (5-(Chloromethyl)nicotinonitrile)

• Product Name: 5-(Chloromethyl)nicotinonitrile
• CAS No: 562074-59-3
• MF: C₇H₅ClN₂
• MW: 152.581000089645
• MDL: MFCD10697604
• CID: 1114011
• PubChem ID: 22146711
• Update Time: 2025-06-08

5-(Chloromethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-3-Pyridinecarbonitrile
• 5-(chloromethyl)nicotinonitrile
• 5-(chloromethyl)pyridine-3-carbonitrile
• 5-chloromethyl-nicotinonitrile
• XHUTYLPZWIBCIZ-UHFFFAOYSA-N
• FCH881941
• AB60036
• AK671148
• 3-Pyridinecarbonitrile, 5-(chloromethyl)-
• AX8270620
• MFCD10697604
• CS-0144988
• SCHEMBL1413419
• D82927
• EN300-392830
• DTXSID30622931
• 562074-59-3
• AKOS006304606
• AS-60513
• SY121182
• DA-38430
• 5-(Chloromethyl)nicotinonitrile

• MDL： MFCD10697604
• Inchi： 1S/C7H5ClN2/c8-2-6-1-7(3-9)5-10-4-6/h1,4-5H,2H2
• InChI Key： XHUTYLPZWIBCIZ-UHFFFAOYSA-N
• SMILES： ClCC1C=NC=C(C#N)C=1

Computed Properties

• Exact Mass: 152.0141259g/mol
• Monoisotopic Mass: 152.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 36.7

Additional information on 5-(Chloromethyl)nicotinonitrile

5-(Chloromethyl)nicotinonitrile (CAS No. 562074-59-3): An Overview of Its Synthesis, Properties, and Applications in Chemical and Pharmaceutical Research

5-(Chloromethyl)nicotinonitrile (CAS No. 562074-59-3) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound is characterized by its chloromethyl and cyano functional groups, which confer it with distinct reactivity and biological properties.

The synthesis of 5-(Chloromethyl)nicotinonitrile typically involves a multi-step process. One common approach is the reaction of 5-methylnicotinonitrile with chloromethyl methyl ether (CMME) in the presence of a base such as potassium carbonate. This reaction results in the substitution of the methyl group with a chloromethyl group, yielding the desired product. The reaction conditions, including temperature, solvent, and catalyst, are crucial for achieving high yields and purity.

In terms of physical properties, 5-(Chloromethyl)nicotinonitrile is a white crystalline solid with a melting point of approximately 110-112°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various synthetic transformations and biological assays.

The chloromethyl group in 5-(Chloromethyl)nicotinonitrile is highly reactive and can undergo various chemical reactions, including nucleophilic substitution and coupling reactions. This reactivity makes it a valuable intermediate in the synthesis of more complex molecules, particularly those with potential therapeutic applications. For instance, recent studies have explored the use of 5-(Chloromethyl)nicotinonitrile as a building block for the synthesis of novel nicotinic acetylcholine receptor (nAChR) agonists and antagonists.

In the pharmaceutical industry, nAChR ligands have shown promise in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and nicotine addiction. The ability to modulate these receptors can lead to improved cognitive function and reduced addictive behaviors. Research on 5-(Chloromethyl)nicotinonitrile-derived compounds has demonstrated their potential to selectively target specific nAChR subtypes, thereby minimizing side effects associated with non-selective ligands.

Beyond its applications in drug discovery, 5-(Chloromethyl)nicotinonitrile has also been investigated for its use in materials science. The presence of the cyano group imparts unique electronic properties to the molecule, making it suitable for the development of functional materials such as conductive polymers and electroactive materials. These materials have potential applications in electronic devices, sensors, and energy storage systems.

The safety profile of 5-(Chloromethyl)nicotinonitrile is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous material under current regulations, proper handling precautions should be taken to avoid exposure to skin or inhalation. Laboratory personnel should use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound.

In conclusion, 5-(Chloromethyl)nicotinonitrile (CAS No. 562074-59-3) is a multifaceted compound with significant potential in chemical synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an attractive candidate for the development of novel therapeutics and functional materials. Ongoing research continues to uncover new applications and optimize synthetic methods for this versatile compound.